Cas no 13387-16-1 (Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI))
13387-16-1 structure
Product Name:Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)
CAS No:13387-16-1
MF:C8H4N2O2S2
MW:224.259558677673
CID:119529
PubChem ID:21815015
Update Time:2025-04-18
Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)
- 3H,5H-benzo[1,2-d,5,4-d']bisthiazole-2,6-dione
- Benzo[1,2-d:5,4-d]bisthiazole-2,6(3H,5H)-dione (7CI,8CI)
- 3,5-dihydro-[1,3]thiazolo[4,5-f][1,3]benzothiazole-2,6-dione
- 13387-16-1
-
- Inchi: 1S/C8H4N2O2S2/c11-7-9-3-1-4-6(2-5(3)13-7)14-8(12)10-4/h1-2H,(H,9,11)(H,10,12)
- InChI Key: GHISFCSZOFBTGN-UHFFFAOYSA-N
- SMILES: S1C(NC2C=C3C(=CC1=2)SC(N3)=O)=O
Computed Properties
- Exact Mass: 223.97141972g/mol
- Monoisotopic Mass: 223.97141972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 109Ų
Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI) Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
13387-16-1 (Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent